Cas no 959224-37-4 (Isopropyl Propyl Phthalate)

• Product Name: Isopropyl Propyl Phthalate
• CAS No: 959224-37-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1064034
• PubChem ID: 6423841
• Update Time: 2025-04-20

Isopropyl Propyl Phthalate Chemical and Physical Properties

Names and Identifiers

• Isopropyl Propyl Phthalate
• CCNUUQDSEZYWTB-UHFFFAOYSA-N
• phthalic acid-isopropyl propyl ester
• 959224-37-4
• 2-O-propan-2-yl 1-O-propyl benzene-1,2-dicarboxylate
• SCHEMBL11941081
• Phthalic acid, isoporpyl propyl ester
• DB-254984

• Inchi： 1S/C14H18O4/c1-4-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10(2)3/h5-8,10H,4,9H2,1-3H3
• InChI Key： CCNUUQDSEZYWTB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCC)=O)C(C)C

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų